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Compound of Interest

Compound Name:
4-CHLOROINDOLE-3-

CARBALDEHYDE

Cat. No.: B113138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for 4-
chloroindole-3-carbaldehyde. A comprehensive toxicological profile for this compound is not

available in publicly accessible literature. The information presented herein is based on limited

data from safety data sheets and extrapolated information from structurally related compounds.

All data should be interpreted with caution.

Hazard Identification and Classification
4-Chloroindole-3-carbaldehyde is classified as a hazardous substance. The available safety

data from multiple suppliers consistently indicates that it poses risks of irritation to the skin,

eyes, and respiratory system.[1][2][3] The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides the following hazard information:
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation[1][2][3]

GHS07 (Exclamation

Mark)[4]
Warning[1][2][4]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[1][2][3]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation[1]

[2][3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key

preventative measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Quantitative Toxicological Data
Extensive searches of scientific literature and toxicological databases did not yield any

quantitative toxicological data for 4-chloroindole-3-carbaldehyde. This includes, but is not

limited to:

Acute toxicity (e.g., LD50, LC50)

Sub-chronic and chronic toxicity

Genotoxicity and mutagenicity
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Carcinogenicity

Reproductive and developmental toxicity

The absence of this data signifies a critical knowledge gap in the toxicological profile of this

compound.

Information on Structurally Related Compounds
To provide some context, this section summarizes the toxicological information for a structurally

related compound, 4-chloroindole-3-acetic acid.

Important Caveat: The toxicological properties of 4-chloroindole-3-acetic acid, which possesses

a carboxylic acid functional group, may differ significantly from those of 4-chloroindole-3-
carbaldehyde, which has an aldehyde group. This information is provided for illustrative

purposes only and should not be used for risk assessment of 4-chloroindole-3-carbaldehyde.

3.1. Toxicological Profile of 4-Chloroindole-3-acetic acid

Studies on 4-chloroindole-3-acetic acid, a plant hormone and herbicide, indicate that it has low

acute toxicity via oral, dermal, and inhalation routes. It is considered to be minimally irritating to

the eyes and non-irritating to the skin, and it is not a dermal sensitizer. Based on a review of

animal toxicity tests and waiver rationales, it is not expected to have any short- or long-term

health effects.

Experimental Protocols
Due to the lack of specific toxicological studies for 4-chloroindole-3-carbaldehyde in the

reviewed literature, no detailed experimental protocols can be provided. Standard toxicological

assays would be required to determine the full profile of this compound. These would include,

but are not limited to:

Acute Oral Toxicity: OECD Guideline 423

Acute Dermal Toxicity: OECD Guideline 402

Acute Inhalation Toxicity: OECD Guideline 403
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Skin Irritation/Corrosion: OECD Guideline 404

Eye Irritation/Corrosion: OECD Guideline 405

Bacterial Reverse Mutation Test (Ames Test): OECD Guideline 471

In Vitro Mammalian Chromosomal Aberration Test: OECD Guideline 473

Potential Signaling Pathways and Mechanisms of
Toxicity
No studies directly investigating the signaling pathways or mechanisms of toxicity for 4-
chloroindole-3-carbaldehyde were identified. However, information from its non-chlorinated

analog, indole-3-carbaldehyde, may offer some speculative insights.

Indole-3-carbaldehyde, a metabolite of L-tryptophan produced by gut microbiota, is an agonist

for the aryl hydrocarbon receptor (AhR).[5] Activation of AhR in intestinal immune cells

stimulates the production of interleukin-22 (IL-22), which plays a role in mucosal reactivity.[5] It

is plausible that 4-chloroindole-3-carbaldehyde could also interact with this or other signaling

pathways, but this has not been experimentally verified.

Aldehydes as a chemical class are known to be reactive and can cause irritation to the skin,

eyes, and respiratory tract.[6] Higher exposures to some aldehydes can lead to more severe

effects such as pulmonary edema.[6]

Visualizations
The following diagrams illustrate the current state of knowledge and the relationship between

4-chloroindole-3-carbaldehyde and its better-studied analog.
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Figure 1: Data availability for the toxicological profile of 4-chloroindole-3-carbaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b113138?utm_src=pdf-body-img
https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothesized Signaling Pathway (based on Indole-3-carbaldehyde)

Indole-3-carbaldehyde
(Non-chlorinated analog)

Aryl Hydrocarbon Receptor (AhR)

Agonist

Intestinal Immune Cell

Activation in

Interleukin-22 (IL-22) Production

Stimulates

Mucosal Reactivity

Leads to

This pathway is speculative for
4-chloroindole-3-carbaldehyde

Click to download full resolution via product page

Figure 2: A potential signaling pathway based on the non-chlorinated analog.

Conclusion
The current toxicological profile of 4-chloroindole-3-carbaldehyde is incomplete. While

hazard classifications indicate it is an irritant, there is a significant lack of quantitative data

regarding its acute and long-term toxicity. Professionals handling this compound should adhere

to the provided safety precautions and treat it as a substance with unknown long-term health

effects. Further research is imperative to establish a comprehensive toxicological profile and to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b113138?utm_src=pdf-body-img
https://www.benchchem.com/product/b113138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ensure the safety of researchers and other professionals who may be exposed to this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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